Cas no 871022-62-7 (tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate)

• Product Name: tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate
• CAS No: 871022-62-7
• MF: C₁₁H₂₁FN₂O₂
• MW: 232.295046567917
• MDL: MFCD11973738
• CID: 1861425
• PubChem ID: 53415226
• Update Time: 2025-11-02

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(4-fluoro-4-piperidyl)-N-methyl-carbamate
• tert-Butyl (4-fluoropiperidin-4-yl)methylcarbamate
• LogP
• 4-(Boc-aminomethyl)-4-fluoropiperidine
• tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate
• tert-Butyl ((4-fluoropiperidin-4-yl)methyl)carbamate
• Carbamic acid, [(4-fluoro-4-piperidinyl)methyl]-, 1,1-dimethylethyl ester
• 4-TERT-BUTOXYCARBONYLAMINOMETHYL-4-FLUOROPIPERIDINE
• tert-Butyl [(4-fluoropiperidin-4-yl)methyl]carbamate
• tert-Butyl (4-Fluoropiperidin-4-yl)methylcarbamate hydrochloride
• AMY33771
• 1,1-Dimethylethyl N-[(4-fluoro-4-piperidinyl)methyl]carbamate (ACI)
• Carbamic acid, [(4-fluoro-4-piperidinyl)methyl]-, 1,1-dimethylethyl ester (9CI)
• 4-[(tert-Butoxycarbonylamino)methyl]-4-fluoropiperidine
• tert-Butyl ((4-fluoropiperidin-4-yl]methyl]carbamate
• QBENUNRDGNUPQJ-UHFFFAOYSA-N
• tert-Butyl((4-fluoropiperidin-4-yl)methyl)carbamate
• MFCD11973738
• SY035912
• AKOS024102314
• DTXSID00697010
• AS-50863
• P11283
• CS-0047984
• SCHEMBL1972449
• PB17897
• 871022-62-7
• EN300-4350191
• DB-101819

• MDL： MFCD11973738
• Inchi： 1S/C11H21FN2O2/c1-10(2,3)16-9(15)14-8-11(12)4-6-13-7-5-11/h13H,4-8H2,1-3H3,(H,14,15)
• InChI Key： QBENUNRDGNUPQJ-UHFFFAOYSA-N
• SMILES： O=C(NCC1(CCNCC1)F)OC(C)(C)C

Computed Properties

• Exact Mass: 232.15870608g/mol
• Monoisotopic Mass: 232.15870608g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate

Comprehensive Overview of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS No. 871022-62-7)

tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS 871022-62-7) is a fluorinated piperidine derivative with significant applications in pharmaceutical chemistry and organic synthesis. This compound belongs to the class of carbamate-protected amines, which are widely used as intermediates in drug discovery and development. The presence of both fluorine and piperidine moieties makes it particularly valuable for modulating biological activity and improving pharmacokinetic properties of potential drug candidates.

The molecular structure of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate features a tert-butoxycarbonyl (Boc) protecting group, which is crucial in multi-step organic synthesis. This protection strategy is frequently employed in peptide synthesis and the preparation of complex molecules, making this compound highly relevant to current research in medicinal chemistry and drug design. Recent trends in pharmaceutical research emphasize the importance of fluorinated compounds, as the introduction of fluorine atoms can significantly alter a molecule's metabolic stability, bioavailability, and binding affinity.

In the context of drug discovery, 871022-62-7 serves as a versatile building block for the synthesis of various biologically active molecules. The 4-fluoropiperidine scaffold is particularly interesting to researchers developing CNS-targeting drugs, as this structural motif is found in several neuroactive compounds. With the growing interest in treatments for neurological disorders and mental health conditions, compounds like tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate are gaining attention in both academic and industrial research settings.

The synthesis and application of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate align with several current trends in green chemistry and sustainable pharmaceutical manufacturing. Researchers are increasingly focusing on efficient synthetic routes that minimize waste and energy consumption, making the development of such protected intermediates an important area of investigation. The compound's stability and handling characteristics make it suitable for various high-throughput screening applications in drug discovery programs.

From a commercial perspective, the demand for fluorinated pharmaceutical intermediates like 871022-62-7 has been steadily increasing. Market analysis indicates growing interest in custom synthesis and contract research organization services for such specialized compounds. Pharmaceutical companies and research institutions frequently search for reliable suppliers of high-quality tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate to support their drug development pipelines.

The analytical characterization of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate typically involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These quality control measures ensure the compound meets the stringent requirements for pharmaceutical applications. Recent advancements in analytical technology have improved the detection and quantification of such specialized intermediates, addressing common researcher queries about compound characterization and quality assurance.

In the broader context of chemical innovation, 871022-62-7 represents the ongoing evolution of synthetic methodologies. The development of novel protecting group strategies and fluorination techniques continues to be an active area of research, with this compound serving as an excellent example of how molecular design can influence synthetic accessibility and downstream applications. These aspects are particularly relevant to researchers investigating structure-activity relationships in drug development.

The storage and handling of tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate require standard laboratory precautions for organic compounds. Proper storage conditions and material compatibility are frequent topics of inquiry among researchers working with this material. Suppliers typically provide detailed technical specifications and material safety data to ensure appropriate use in research and development settings.

Looking toward future applications, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate may play a role in emerging areas such as proteolysis targeting chimeras (PROTACs) and other targeted protein degradation technologies. The compound's structural features make it a potential candidate for incorporation into these innovative therapeutic modalities, which represent one of the most exciting frontiers in drug discovery today.

In summary, tert-butyl N-[(4-fluoropiperidin-4-yl)methyl]carbamate (CAS 871022-62-7) is a valuable synthetic intermediate with wide-ranging applications in pharmaceutical research. Its unique combination of fluorine substitution and protected amine functionality makes it particularly useful for medicinal chemistry applications. As research continues to advance in areas such as CNS drug development and targeted therapies, the importance of specialized building blocks like this compound is likely to grow, making it a significant focus for both synthetic chemists and pharmaceutical researchers.